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Compound of Interest

Compound Name: FLUORAD FC-100

Cat. No.: B1174708

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
FLUORAD™ FC-100, a fluorochemical surfactant, in various organic solvents. This document
is intended to serve as a valuable resource for professionals in research, development, and
formulation who utilize or are considering the use of this compound in their work.

Introduction to FLUORAD™ FC-100

FLUORAD™ FC-100 is a fluorochemical surfactant known for its ability to significantly reduce
the surface tension of liquids, even at low concentrations. While the exact composition of
FLUORAD™ FC-100 is proprietary, it is widely identified in scientific literature and by chemical
suppliers as being based on perfluorooctanesulfonate (PFOS). Its unique properties, including
high thermal and chemical stability, make it effective in a variety of applications, from coatings
and cleaning agents to use in complex chemical processes. Understanding its solubility in
different organic solvents is critical for its effective application and for developing robust
formulations.

Solubility of FLUORAD™ FC-100 in Organic
Solvents

The solubility of FLUORAD™ FC-100, primarily driven by its active component,
perfluorooctanesulfonate (PFOS), is highest in polar organic solvents. An official Material
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Safety Data Sheet (MSDS) for a legacy 3M product "FC-100 FLUORAD BRAND
FLUOROCHEMICAL SURFACTANT-INACTIVE" states that its solubility in water is "Complete".
However, for non-aqueous systems, quantitative data is not readily available in commercial
technical data sheets.

Scientific research on PFOS provides valuable insights into its solubility in organic solvents. A
key study reports the solubility of PFOS in methanol to be as high as 37.1 g/L. The same study
indicates a general trend of decreasing solubility with decreasing solvent polarity.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for the primary
component of FLUORAD™ FC-100 (PFOS) in various solvents.

. Polarity .
Chemical . . Solubility of o
Solvent (Dielectric Citation
Formula PFOS (g/L)
Constant, g)
Water H20 80.1 680 mg/L [1]
Methanol CHsOH 32.7 37.1 [2]
Acetonitrile C2HsN 37.5 12 [2]
Ethanol C2HsOH 245 ~7 [2]
Higher than
Acetone C3HeO 20.7 [2]
Methanol*
Octanol CsH1s0 10.3 0.11 [2]
Carbon Lower than
, CCla 2.2 [2]
Tetrachloride Acetone
Lower than
Hexane CeHaia 1.9 Carbon 2]

Tetrachloride

*The referenced study notes that PFOS solubility in acetone is higher than in methanol due to a
smaller cavity energy for acetone.[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://19january2021snapshot.epa.gov/sites/static/files/2017-12/documents/ffrrofactsheet_contaminants_pfos_pfoa_11-20-17_508_0.pdf
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.researchgate.net/figure/PFOS-solubility-in-different-organic-solvents-a-and-alcoholic-solvents-b_fig4_315327529
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Qualitative Solubility Observations

e Polar Solvents: FLUORAD™ FC-100 and related fluorochemical surfactants exhibit good
solubility in polar organic solvents like alcohols and ketones.[2] A technical document for a
similar product, Fluorad™ FC-118, mentions its solubility in ethanol and acetone.

o Solvent Blends: The solubility of fluorochemical surfactants can be enhanced by using
solvent blends. For some applications, the addition of 5% acetone or isopropanol can
significantly increase the solubility of these surfactants in water.

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of FLUORAD™
FC-100 from its manufacturer is not publicly available, a general methodology based on
standard laboratory practices can be described as follows. This protocol is intended as a
guideline and should be adapted based on specific laboratory conditions and safety protocols.

Objective: To determine the saturation solubility of FLUORAD™ FC-100 in a given organic
solvent at a specific temperature.

Materials:

FLUORAD™ FC-100

o Selected organic solvent (analytical grade)
e Analytical balance

¢ Vials with screw caps

o Constant temperature shaker or incubator
o Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,
Mass Spectrometer) or another suitable analytical instrument for quantification.

e Volumetric flasks and pipettes
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Methodology:

o Preparation of Supersaturated Solutions: Add an excess amount of FLUORAD™ FC-100 to
a known volume of the organic solvent in a sealed vial. The amount of surfactant should be
more than what is expected to dissolve to ensure a saturated solution is formed.

» Equilibration: Place the vials in a constant temperature shaker or incubator set to the desired
temperature (e.g., 25 °C). Allow the solutions to equilibrate for a sufficient period (e.g., 24-48
hours) to ensure that the maximum amount of solute has dissolved.

o Phase Separation: After equilibration, centrifuge the vials at a high speed to separate the
undissolved solid from the saturated solution.

o Sample Extraction: Carefully extract a known volume of the clear supernatant (the saturated
solution) without disturbing the solid pellet.

 Dilution: Dilute the extracted sample with a suitable solvent to a concentration that falls
within the calibration range of the analytical instrument.

o Quantification: Analyze the diluted sample using a calibrated HPLC or other appropriate
analytical method to determine the concentration of FLUORAD™ FC-100.

o Calculation: Calculate the solubility in grams per liter (g/L) or other desired units based on
the measured concentration and the dilution factor.

Visualizations
Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of
solubility.
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Caption: Logical workflow for determining the solubility of a compound.

Generalized Structure of a Fluorochemical Surfactant

This diagram illustrates the general molecular structure of a fluorochemical surfactant like those
in the FLUORAD™ series.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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